2'-Deoxy-6-diethylcarbamyloxyguanosine

• CAS No.: 82721-27-5
• Molecular Formula: C15H22N6O5
• Molecular Weight: 366.37 g/mol
• IUPAC Name: [2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl] N,N-diethylcarbamate
• InChI: InChI=1S/C15H22N6O5/c1-3-20(4-2)15(24)26-13-11-12(18-14(16)19-13)21(7-17-11)10-5-8(23)9(6-22)25-10/h7-10,22-23H,3-6H2,1-2H3,(H2,16,18,19)/t8-,9+,10+/m0/s1
• InChI Key: KEDZSJOJOMRSSF-IVZWLZJFSA-N
• SMILES: CCN(CC)C(=O)OC1=NC(=NC2=C1N=CN2C3CC(C(O3)CO)O)N
• Isomeric SMILES: CCN(CC)C(=O)OC1=NC(=NC2=C1N=CN2[C@H]3C[C@@H]([C@H](O3)CO)O)N
• Synonyms: 2'-deoxy-6-diethylcarbamyloxyguanosine; 6-DEC-DGuo; 6-diethylcarbamyloxy-2'-deoxyguanosine

Description

2'-Deoxy-6-diethylcarbamyloxyguanosine is a chemically modified nucleoside derived from 2'-deoxyguanosine. Its structure features a diethylcarbamyloxy group (-O-CO-N(C2H5)2) attached to the 6-position of the guanine base (Figure 1). This modification alters the compound’s physicochemical properties, including solubility, stability, and interaction with biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

To contextualize 2'-Deoxy-6-diethylcarbamyloxyguanosine, we compare it with three structurally related compounds:

2'-Deoxyadenosine (CAS 958-09-8)

2'-Deoxy-N2-methylguanosine

N6,N6-Dimethyl-2'-deoxyadenosine (CAS 35665-58-8)

Structural and Molecular Comparisons

Key differences lie in the substituent groups and their positions on the nucleobase (Table 1).

Table 1: Structural and Molecular Comparison

Compound Name	Substituent Position & Type	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2'-Deoxy-6-diethylcarbamyloxyguanosine	6-position: Diethylcarbamyloxy	C15H22N6O5*	~366.37*	Not provided
2'-Deoxyadenosine	Unmodified adenine base	C10H13N5O3	251.24	958-09-8
2'-Deoxy-N2-methylguanosine	N2-position: Methyl group	C11H15N5O4*	~281.27*	Not provided
N6,N6-Dimethyl-2'-deoxyadenosine	N6-position: Dimethyl groups	C12H17N5O3	279.30	35665-58-8

*Calculated based on structural data; exact values require experimental confirmation.

Key Observations:

• Substituent Size and Polarity: The diethylcarbamyloxy group in 2'-Deoxy-6-diethylcarbamyloxyguanosine is bulkier and more polar than methyl or dimethyl groups in the analogs. This may reduce membrane permeability but enhance solubility in polar solvents.
• Positional Effects: Modifications at the 6-position (guanosine derivatives) vs. N2 or N6 positions (adenosine derivatives) influence base-pairing and interaction with enzymes like kinases or polymerases.

Stability and Reactivity

• 2'-Deoxyadenosine: Stable under standard conditions but susceptible to hydrolysis in acidic or alkaline environments .